3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

• CAS: 911067-99-7

Core Science & Biosynthesis

Structural Pharmacology and Mechanism of Action of 3-Phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid and Its Derivatives

Executive Summary & Pharmacophore Rationale

The compound 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS 911067-99-7) is a highly specialized "privileged scaffold" utilized extensively in fragment-based drug discovery (FBDD) and agrochemical development[1]. While the free carboxylic acid exhibits low intrinsic biological activity due to electrostatic repulsion in lipophilic binding pockets, it serves as a critical precursor for the synthesis of pyrazole-5-carboxamides .

The unique stereoelectronic profile of this scaffold dictates its mechanism of action when converted into active derivatives:

• N1-Isopropyl Group : Provides optimal lipophilicity (enhancing the partition coefficient, LogP) for membrane permeability and sterically locks the pyrazole ring to prevent unfavorable rotational conformations.

• C3-Phenyl Group : Acts as a critical hydrophobic anchor, engaging in π−π stacking interactions with aromatic residues within target enzyme binding clefts.

• C5-Carboxylic Acid : The reactive handle. Upon conversion to an amide, it forms a crucial hydrogen-bond donor/acceptor pair necessary for target coordination[2].

When derivatized, this scaffold primarily targets two distinct enzymatic pathways: the inhibition of Succinate Dehydrogenase (SDH) in the mitochondrial respiratory chain[3], and the inhibition of Carbonic Anhydrase (CA) [4].

Core Mechanisms of Action

A. Succinate Dehydrogenase (SDH) Inhibition (Mitochondrial Complex II)

Succinate Dehydrogenase couples the oxidation of succinate to fumarate (in the TCA cycle) with the reduction of ubiquinone to ubiquinol (in the electron transport chain). Pyrazole-5-carboxamide derivatives derived from this scaffold act as highly potent, competitive inhibitors at the ubiquinone-binding site (Q-site), located at the interface of SDH subunits C and D[3].

Binding Kinetics & Causality:

• Hydrogen Bonding : The amide carbonyl oxygen of the derivative acts as a hydrogen bond acceptor, coordinating with the side chain of a conserved Tryptophan or Tyrosine residue (e.g., Trp173 in fungal SDH). The amide NH acts as a donor, bonding with a nearby Serine or Tyrosine.

• Hydrophobic Displacement : The 1-isopropyl and 3-phenyl groups of the scaffold perfectly occupy the hydrophobic sub-pockets normally reserved for the isoprenoid tail of ubiquinone.

• Consequence : This irreversible blockade halts electron flow from iron-sulfur (Fe-S) clusters to ubiquinone, collapsing the mitochondrial membrane potential, depleting cellular ATP, and inducing apoptosis[5].

Fig 1: Mechanism of SDH inhibition by pyrazole-5-carboxamides at the mitochondrial Q-site.

B. Carbonic Anhydrase (CA) Inhibition

When the 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is conjugated with sulfonamide-bearing amines (e.g., 5-amino-1,3,4-thiadiazole-2-sulfonamide), the resulting compounds act as potent inhibitors of human Carbonic Anhydrase isozymes (hCA-I and hCA-II)[4].

Binding Kinetics & Causality: The primary mechanism involves the sulfonamide moiety coordinating directly with the active-site Zinc ion ( Zn2+ ), displacing the catalytic water molecule required for the hydration of CO2​ . The bulky 3-phenyl-1-isopropyl-pyrazole tail interacts with the hydrophobic half of the CA active site cleft, drastically lowering the dissociation constant ( Ki​ ) and preventing catalytic turnover[4].

Quantitative Data Presentation

The following table summarizes the physicochemical properties of the foundational scaffold versus its active derivatives, demonstrating how targeted amidation unlocks biological efficacy.

Compound / Derivative Class	Structural Modification	ClogP	Primary Target	Representative Activity ( IC50​ / EC50​ )
CAS 911067-99-7	Free Carboxylic Acid	2.5	N/A (Precursor)	>100 µM (Inactive)[1]
Cinnamamide Analogs	Amide Linkage	~3.8	Fungal SDH (V. mali)	0.48 mg/L[3]
Thiadiazole-sulfonamides	Sulfonamide-Amide	~2.1	Human CA-II	0.045 µM[4]
N-methyl Carboxamides	Amide Linkage	~3.1	Mammalian SDH	2.3 µM (Toxicity Alert)[5]

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning internal controls and orthogonal checks are built directly into the workflow to prevent false positives.

Protocol 1: Synthesis of Active Carboxamide Derivatives (Strategy A)

Causality Focus: Converting the stable carboxylic acid to a highly reactive acid chloride intermediate ensures high-yielding amidation, especially when coupling with sterically hindered amines[2].

• Preparation : In a flame-dried, N2​ -purged round-bottom flask, suspend 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM).

  • Rationale: Anhydrous conditions prevent the premature hydrolysis of the highly reactive acid chloride back to the starting material.

• Catalysis : Add a catalytic amount of N,N-dimethylformamide (DMF).

  • Rationale: DMF reacts with the chlorinating agent to form a Vilsmeier-Haack intermediate, drastically lowering the activation energy for chlorination.

• Activation : Cool to 0 °C and add oxalyl chloride (1.5 eq) dropwise.

  • Rationale: Cooling controls the exothermic gas evolution ( CO2​ , CO , HCl ). Oxalyl chloride is preferred over thionyl chloride due to milder byproducts.

• Amidation : Warm to room temperature. Once complete, concentrate the mixture under reduced pressure. Redissolve in DCM and add the desired amine (1.2 eq) and triethylamine (TEA, 2.0 eq) at 0 °C.

  • Rationale: TEA acts as an acid scavenger, neutralizing the HCl generated during amide bond formation, preventing the protonation and deactivation of the nucleophilic amine.

• Systemic Self-Validation : Monitor the activation step via TLC (quench a 10 µL aliquot in methanol to observe methyl ester formation). Post-amidation, verify product identity using LC-MS and 1H -NMR, specifically confirming the disappearance of the broad carboxylic acid -OH peak (~12 ppm) and the appearance of the sharp amide -NH peak (~8-9 ppm).

Protocol 2: In Vitro SDH Inhibition Assay (DCPIP Reduction)

Causality Focus: Utilizing a coupled colorimetric assay to directly measure the specific blockade of electron transport at Complex II, independent of other mitochondrial complexes.

• Mitochondrial Isolation : Isolate mitochondria from the target organism using differential centrifugation in a sucrose-buffered medium (pH 7.4).

• Assay Mixture : Combine the mitochondrial suspension with succinate (substrate) and 2,6-dichlorophenolindophenol (DCPIP) in a phosphate buffer.

  • Rationale: DCPIP serves as an artificial terminal electron acceptor. As SDH oxidizes succinate, electrons are transferred to DCPIP, causing it to shift from blue (oxidized) to colorless (reduced).

• Inhibitor Introduction : Add the synthesized derivative (dissolved in DMSO, final concentration <1% v/v) to the mixture.

• Kinetic Measurement : Measure the decrease in absorbance at 600 nm over 5 minutes using a spectrophotometer. Calculate the IC50​ by plotting initial reaction velocity against log[inhibitor].

• Systemic Self-Validation : Calculate the Z'-factor for the assay plate ( Z′>0.5 required). Include Boscalid as a positive control and DMSO as a negative vehicle control. Perform an orthogonal ATP-depletion assay to confirm that the enzymatic inhibition translates to functional cellular energy collapse[5].

Fig 2: Synthetic activation and self-validating biological screening workflow.

References

• PubChem : 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CID 82279990). National Institutes of Health (NIH).[1]

• Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives . Benchchem. [2]

• Discovery of Pyrazole-5-yl-amide Derivatives Containing Cinnamamide Structural Fragments as Potential Succinate Dehydrogenase Inhibitors . ACS Publications (Journal of Agricultural and Food Chemistry). [3]

• Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors . Taylor & Francis. [4]

• 1-Methyl-1H-pyrazole-5-carboxamide Derivatives Exhibit Unexpected Acute Mammalian Toxicity . PubMed. [5]

Sources

• 1. 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid | C13H14N2O2 | CID 82279990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. 1-Methyl-1 H-pyrazole-5-carboxamide Derivatives Exhibit Unexpected Acute Mammalian Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Spectroscopic Characterization of 3-Phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid

Executive Summary & Molecular Architecture

In the realm of small-molecule drug discovery, the precise regiochemical assignment of heterocyclic scaffolds is paramount. 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS 911067-99-7) is a highly versatile building block, frequently utilized in the synthesis of kinase inhibitors and advanced pharmaceutical intermediates, as detailed in the [1]. Commercially available from major chemical suppliers[2], its structural validation requires rigorous analytical methodologies.

The synthesis of substituted pyrazoles often yields a mixture of regioisomers (e.g., 1,3,5- vs. 1,4,5- or 1,5,3-substitution patterns)[3]. Distinguishing the target 1,3,5-isomer from its counterparts cannot rely on 1D NMR alone. This technical guide delineates a self-validating analytical framework utilizing High-Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared Spectroscopy (FT-IR), and 2D Nuclear Magnetic Resonance (NMR) to unequivocally confirm the structure, purity, and regiochemistry of this molecule.

Experimental Methodologies: Self-Validating Protocols

As an application scientist, it is critical to design experimental workflows where each technique independently verifies a specific structural facet, culminating in a closed-loop validation system.

Protocol A: LC-HRMS Acquisition (Exact Mass & Purity)

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol. Dilute to 10 µg/mL using 50:50 Water:Acetonitrile.

• Chromatography: Inject 2 µL onto a C18 reverse-phase column (50 x 2.1 mm, 1.7 µm). Run a gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Ionization Parameters: Operate the Electrospray Ionization (ESI) source in positive mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350 °C.

• Causality: The addition of 0.1% Formic Acid forces the protonation of the pyrazole nitrogen (N2), drastically enhancing the sensitivity of the [M+H]+ signal.

Protocol B: FT-IR Spectroscopy (Functional Group Mapping)

• Preparation: Clean the Diamond ATR (Attenuated Total Reflectance) crystal and acquire a background spectrum.

• Application: Place 2 mg of the neat solid powder directly onto the crystal and apply uniform pressure using the anvil.

• Causality: Utilizing neat solid ATR avoids the hygroscopic nature of traditional KBr pellets. KBr readily absorbs atmospheric moisture, introducing a false, broad O-H stretch that obscures the critical carboxylic acid O-H band of the sample.

Protocol C: 1D and 2D NMR Spectroscopy (Connectivity & Regiochemistry)

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of DMSO-d6.

• Causality: DMSO-d6 is deliberately selected over CDCl3. The strong hydrogen-bonding capability of DMSO restricts the continuous chemical exchange of the carboxylic acid proton, forcing the -COOH signal to resolve sharply downfield (>13.0 ppm) rather than broadening into baseline noise.

• Acquisition (13C NMR): Acquire at 100 MHz, 300 K, 1024 scans. Set the relaxation delay (D1) to 2.0 seconds. This extended delay ensures that quaternary carbons (C3, C5, and COOH), which lack attached protons to facilitate rapid relaxation, fully relax between pulses, preventing signal attenuation.

• Acquisition (NOESY): Acquire with a mixing time of 400 ms to observe through-space proton interactions.

Fig 1: Self-validating analytical workflow for pyrazole regiochemical confirmation.

Quantitative Data Summaries

The exact mass for C13H14N2O2 is computed as 230.1055 Da[1]. The following tables summarize the expected spectroscopic outputs based on the molecule's electronic environments.

Table 1: High-Resolution Mass Spectrometry (ESI-HRMS)

Ion Species	Formula	Theoretical m/z	Expected Adducts / Fragments
[M+H]+	C13H15N2O2+	231.1134	Primary ionization species
[M+Na]+	C13H14N2O2Na+	253.0953	Sodium adduct
[M-H]-	C13H13N2O2-	229.0983	Negative ion mode species
Fragment	C12H11N2+	183.0922	Loss of H2O and CO (from COOH)

Table 2: 1H and 13C NMR Assignments (DMSO-d6, 400/100 MHz)

Position	1H Shift (ppm), Multiplicity, J (Hz), Int.	13C Shift (ppm)	HMBC Correlations (1H to 13C)
N1-CH (Iso)	~4.65 (septet, J = 6.6, 1H)	51.5	Isopropyl-CH3, Pyrazole C5
N1-CH3 (Iso)	1.45 (d, J = 6.6, 6H)	22.5	Isopropyl-CH
C3-Ph (ortho)	7.82 (m, 2H)	125.5	Pyrazole C3, Phenyl-para
C3-Ph (meta)	7.40 (m, 2H)	128.8	Phenyl-ipso
C3-Ph (para)	7.32 (m, 1H)	128.0	Phenyl-ortho
C4-H (Pyraz)	7.30 (s, 1H)	107.5	C3, C5, Phenyl-ipso
C5-COOH	> 13.0 (br s, 1H)	160.5	N/A
C3 (Quat)	N/A	149.0	N/A
C5 (Quat)	N/A	133.5	N/A

Table 3: FT-IR Characteristic Frequencies (ATR, Solid)

Wavenumber (cm-1)	Intensity	Functional Group Assignment
3300 - 2500	Broad, Strong	O-H stretch (Carboxylic acid, H-bonded dimer)
2980, 2935	Weak	C-H stretch (Aliphatic, Isopropyl group)
1695	Strong	C=O stretch (Conjugated carboxylic acid)
1550, 1460	Medium	C=C / C=N stretch (Pyrazole and Phenyl rings)
1240	Strong	C-O stretch (Carboxylic acid)

Mechanistic Interpretation & Regiochemical Proof

The Deshielding of the Isopropyl Methine

A standard aliphatic isopropyl methine (CH) proton typically resonates around 1.5 - 2.5 ppm. However, in this molecule, the N1-CH signal is shifted dramatically downfield to ~4.65 ppm. This is caused by the strong electron-withdrawing nature of the adjacent N1 atom combined with the magnetic anisotropy generated by the aromatic pyrazole ring. Furthermore, steric crowding from the adjacent C5-carboxylic acid locks the isopropyl group into a conformation that maximizes exposure to this deshielding cone.

NOESY: The Ultimate Arbiter of Regiochemistry

The most common synthetic impurity in this class is the 1,5-phenyl regioisomer (1-isopropyl-5-phenyl-1H-pyrazole-3-carboxylic acid). 1D NMR cannot easily distinguish between the C4-H singlet of the 1,3,5-isomer and the 1,5,3-isomer.

We rely on the Nuclear Overhauser Effect Spectroscopy (NOESY) to measure through-space proximity (< 5 Å):

• Proof of C3-Phenyl: A strong NOE cross-peak will be observed between the C4-H (~7.30 ppm) and the Phenyl ortho-protons (~7.82 ppm).

• Proof of N1-Isopropyl / C5-COOH Relationship: Crucially, there will be NO NOE between the Isopropyl CH (~4.65 ppm) and the Phenyl ortho-protons. If the molecule were the 1,5-phenyl isomer, the isopropyl group and the phenyl ring would be adjacent, yielding a massive NOE signal. The absence of this signal, coupled with the presence of the C4-H to Phenyl NOE, definitively proves the 1,3,5-substitution pattern.

Fig 2: Key NOESY correlations differentiating the 1,3,5-pyrazole isomer from other regioisomers.

References

• Title: 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid | CID 82279990 Source: PubChem, National Center for Biotechnology Information (NIH) URL: [Link]

• Title: Patent Application Publication US 2008/0269267 A1 (Kinase Inhibitors)

Sources

• 1. 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid | C13H14N2O2 | CID 82279990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS:911067-99-7, 1-Isopropyl-3-phenyl-1H-pyrazole-5-carboxylic acid-毕得医药 [bidepharm.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Preclinical In Vitro Screening Guide: 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Chemical Rationale & Privileged Scaffold Dynamics

The compound 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 911067-99-7) represents a highly versatile building block in medicinal chemistry. With a molecular weight of 230.26 g/mol and a computed LogP of ~2.5, it possesses ideal physicochemical properties for cell permeability and target engagement [1].

The 1,3-disubstituted pyrazole-5-carboxylic acid core is widely recognized as a "privileged scaffold." Historically, derivatives of this substructure have been heavily investigated across two primary pharmacological domains:

• Endothelin Receptor (ETA/ETB) Antagonism: Pyrazole-5-carboxylic acids have been optimized into potent, non-peptide antagonists for the treatment of pulmonary arterial hypertension and cardiovascular diseases [2].

• Cannabinoid Receptor 1 (CB1) Inverse Agonism: Structurally analogous to the core of rimonabant, pyrazole-5-carboxamides and their acid precursors are classic modulators of the endocannabinoid system, utilized for metabolic and inflammatory disorders [3].

This technical guide outlines the definitive in vitro screening workflows required to profile this compound against these two primary targets, alongside early-stage ADME and cytotoxicity evaluations.

Primary In Vitro Screening Workflows

To establish a self-validating experimental system, we must align the assay readout with the specific G-protein coupling mechanism of the target receptors.

Endothelin Receptor (ETA) Antagonism: Intracellular Calcium Mobilization

Mechanistic Causality: The ETA receptor is a Gq​ -coupled GPCR. Activation by its endogenous ligand, Endothelin-1 (ET-1), triggers the Phospholipase C (PLC) pathway, generating inositol triphosphate ( IP3​ ) and causing a rapid release of intracellular calcium ( Ca2+ ). To screen for antagonism, we utilize a fluorometric imaging plate reader (FLIPR) to measure the compound's ability to blunt this Ca2+ transient.

Step-by-Step Protocol:

• Cell Preparation: Seed CHO-K1 cells stably overexpressing the human ETA receptor into 384-well black-wall, clear-bottom microplates at a density of 10,000 cells/well. Incubate overnight at 37°C in 5% CO2​ .

• Dye Loading: Aspirate the culture media. Add 20 µL/well of Fluo-4 AM calcium-sensitive dye loading buffer. Critical Step: Ensure the buffer contains 2.5 mM probenecid to inhibit organic anion transporters, preventing premature dye efflux. Incubate for 60 minutes at 37°C.

• Compound Pre-Incubation: Prepare 11-point, 3-fold serial dilutions of 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (top concentration 10 µM) in HBSS buffer supplemented with 20 mM HEPES. Add 10 µL of the compound to the cells and pre-incubate for 15 minutes at room temperature to allow receptor binding.

• Agonist Challenge: Transfer the plate to a FLIPR Tetra system. Program the liquid handler to inject 10 µL of ET-1 at its pre-determined EC80​ concentration (typically ~1-3 nM).

• Data Acquisition: Record fluorescence (Excitation 485 nm / Emission 525 nm) continuously at 1-second intervals for 120 seconds.

• Validation & Analysis: Calculate the IC50​ using a four-parameter logistic non-linear regression based on the peak fluorescence minus baseline. The assay is validated if the Z'-factor of the control wells (ET-1 alone vs. buffer) is > 0.6.

Cannabinoid Receptor 1 (CB1) Inverse Agonism: cAMP Accumulation

Mechanistic Causality: The CB1 receptor is a Gi/o​ -coupled GPCR that constitutively inhibits Adenylyl Cyclase (AC). An inverse agonist binds to the receptor, uncouples the Gi​ protein, and relieves this basal inhibition, leading to an accumulation of cyclic AMP (cAMP) [4]. To measure this, we must first artificially stimulate AC with Forskolin to widen the assay window, then use Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to quantify cAMP.

Fig 1: Mechanism of CB1 inverse agonism leading to cAMP accumulation.

Step-by-Step Protocol:

• Cell Suspension: Harvest CHO-K1 cells expressing human CB1. Resuspend in assay buffer (HBSS + 20 mM HEPES + 0.1% BSA). Critical Step: Add 0.5 mM IBMX (3-isobutyl-1-methylxanthine) to the buffer to inhibit phosphodiesterases (PDEs), ensuring synthesized cAMP is not degraded.

• Plating & Stimulation: Dispense 5 µL of the cell suspension (5,000 cells/well) into a 384-well solid white microplate. Add 5 µL of the pyrazole test compound (serial dilutions) spiked with 3 µM Forskolin.

• Incubation: Incubate the plate for 30 minutes at room temperature to allow for maximal cAMP accumulation.

• Lysis & Detection: Add 5 µL of cAMP-d2 conjugate and 5 µL of Europium cryptate-labeled anti-cAMP antibody (supplied in lysis buffer). Incubate for 1 hour at room temperature in the dark.

• Data Acquisition: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX). Excite at 337 nm and measure emission at 665 nm (FRET signal) and 620 nm (donor signal).

• Analysis: Calculate the 665/620 nm ratio. Because the assay is competitive (endogenous cAMP competes with d2-cAMP for the antibody), a lower FRET ratio indicates higher intracellular cAMP. Interpolate absolute cAMP concentrations using a standard curve to derive the EC50​ of inverse agonism.

Early ADME & Toxicity Profiling

Before advancing a pyrazole-5-carboxylic acid derivative into in vivo models, its metabolic liabilities must be assessed. The isopropyl group at the N1 position is a known site for cytochrome P450-mediated aliphatic hydroxylation.

Human Liver Microsome (HLM) Stability

• Incubate 1 µM of the compound with 0.5 mg/mL pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

• Initiate the reaction by adding 1 mM NADPH.

• Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins.

• Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound and calculate intrinsic clearance ( CLint​ ).

HepG2 Cytotoxicity (CellTiter-Glo)

• Seed HepG2 human liver carcinoma cells in 384-well plates at 2,000 cells/well.

• Treat with the compound (dose-response up to 100 µM) for 48 hours.

• Add CellTiter-Glo reagent (measures ATP as an indicator of metabolically active cells). Incubate for 10 minutes and read luminescence to calculate the CC50​ .

Quantitative Data Summary

The following table summarizes the representative pharmacological and ADME profile expected for an optimized 1,3-disubstituted pyrazole-5-carboxylic acid scaffold during early preclinical screening.

Assay Category	Target / Metric	Representative Value	Pharmacological Interpretation
FLIPR Calcium	ETA Receptor IC50​	145 nM	Moderate, competitive ETA antagonism.
TR-FRET cAMP	CB1 Receptor EC50​	42 nM	Potent CB1 inverse agonism; high target engagement.
CellTiter-Glo	HepG2 CC50​	> 50 µM	Favorable acute cytotoxicity profile; wide therapeutic index.
HLM Stability	Intrinsic Clearance ( CLint​ )	45 µL/min/mg	Moderate Phase I metabolism; potential need to block the isopropyl moiety with fluorine to improve half-life.

References

• PubChem (National Institutes of Health).3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid | CID 82279990.
• Zhang, D. et al. (2011).Synthesis and biological evaluation of 3-(1H-indol-3-yl)
• Semantic Scholar.
• Google Patents (US Patent Office).

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 3-Phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks—specifically regioselectivity and decarboxylation—encountered during the synthesis of 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (also known as 1-isopropyl-3-phenyl-1H-pyrazole-5-carboxylic acid).

This guide bypasses generic advice to focus on the mechanistic causality behind experimental choices, providing you with self-validating protocols to ensure high-yield, reproducible results.

Core Synthetic Pathways

Regioselective synthesis of 1-isopropyl-3-phenyl-1H-pyrazole-5-carboxylic acid.

Troubleshooting Guide & FAQs

Q1: During the cyclocondensation of ethyl 2,4-dioxo-4-phenylbutanoate and isopropylhydrazine (Route A), I am isolating a nearly 1:1 mixture of the 1,5-isomer and the 1,3-isomer. How can I force the reaction toward the desired 1,5-isomer?

A1: This is a classic kinetic vs. thermodynamic control issue. In standard polar protic solvents (like ethanol), extensive hydrogen bonding masks the inherent nucleophilic differences between the primary and secondary nitrogens of isopropylhydrazine.

The Solution: Switch to an aprotic polar solvent with a strong dipole moment, such as N,N-dimethylacetamide (DMAc), and introduce an acid catalyst. As demonstrated by Gosselin et al. [1], aprotic solvents enhance the nucleophilicity of the sterically hindered secondary nitrogen. This directs its attack toward the highly electrophilic carbonyl adjacent to the ester group. The addition of 50 mol% of 10 N HCl catalyzes the second dehydration step, rapidly driving the equilibrium toward the desired 1-isopropyl-3-phenyl-1H-pyrazole-5-carboxylate. Alternatively, utilizing fluorinated solvents like 2,2,2-Trifluoroethanol (TFE) can also push regioselectivity past 98:2 by stabilizing the transition state without deactivating the nucleophile[3].

Q2: I am utilizing the N-alkylation route (Route B) starting from 3-phenyl-1H-pyrazole-5-carboxylate. Alkylation with 2-bromopropane yields the wrong regioisomer. How do I maximize N1 alkylation?

A2: Pyrazole is an ambident nucleophile, and direct alkylation is highly sensitive to the steric environment. To favor N1-alkylation (placing the isopropyl group adjacent to the ester), you must exploit steric bulk during the deprotonation phase.

The Solution: Utilize a bulky base such as Cesium Carbonate ( Cs2​CO3​ ) in a polar aprotic solvent like DMSO [2]. The bulky cesium cation coordinates with the ester carbonyl, creating a massive steric shield over the N2 position. This forces the incoming electrophile (2-bromopropane) to attack the less hindered N1 position [4].

Q3: My final ester hydrolysis step results in a low yield, and NMR shows a complete absence of the carboxylic acid proton. What went wrong?

A3: You have inadvertently triggered decarboxylation. Pyrazole-5-carboxylic acids are notoriously prone to decarboxylation upon heating, particularly under acidic conditions, because the pyrazole ring can stabilize the resulting carbanion intermediate.

The Solution: Perform the ester hydrolysis under strictly mild, alkaline conditions using LiOH⋅H2​O in a THF/Water mixture at room temperature. The lithium cation tightly coordinates the carboxylate, preventing degradation. During the final workup, acidify slowly at 0°C using a mild acid (like 1M Citric Acid or dilute HCl) only until pH 3-4 is reached to precipitate the product. Do not over-acidify.

Quantitative Data Presentation

The following table summarizes the causal relationship between reaction conditions and the resulting regioselectivity/yield for the intermediate ester formation.

Synthesis Route	Solvent System	Base / Catalyst	Regioselectivity (Desired N1 : Undesired N2)	Overall Yield
Cyclocondensation	Ethanol	None	~ 55 : 45	40 - 50%
Cyclocondensation	DMAc	10 N HCl (50 mol%)	> 95 : 5	85 - 98%
Cyclocondensation	TFE	None	> 98 : 2	80 - 90%
N-Alkylation	DMF	K2​CO3​	~ 60 : 40	65%
N-Alkylation	DMSO	Cs2​CO3​	> 85 : 15	75 - 80%

Step-by-Step Experimental Protocols

Protocol 1: Optimized Regioselective Cyclocondensation (Route A)

This protocol is self-validating: the high regioselectivity allows the minor isomer to remain in the mother liquor during crystallization, ensuring >99% purity of the isolated solid.

• Initialization: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 2,4-dioxo-4-phenylbutanoate (10.0 mmol) in anhydrous DMAc (40 mL).

• Reagent Addition: Add isopropylhydrazine hydrochloride (10.0 mmol) in one portion at room temperature (20-25°C).

• Catalysis: Dropwise, add 10 N aqueous HCl (0.5 mL, 5.0 mmol, 50 mol%). Causality check: The reaction mixture may slightly warm; this acid addition is critical to accelerate the rate-determining dehydration step.

• Reaction: Stir the mixture at room temperature for 24 hours. Monitor via TLC (Hexanes:EtOAc 3:1); the desired 1,5-isomer will typically run slightly higher than the 1,3-isomer.

• Quenching & Extraction: Cool the flask to 0°C. Slowly quench by adding cold deionized water (40 mL). Dilute the mixture with Toluene (60 mL).

• Washing: Separate the layers. Wash the organic (Toluene) layer with water (3 × 40 mL) to completely remove the DMAc.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure until a crude oil is obtained. Crystallize the oil from a 4:1 mixture of Hexane/Ethyl Acetate to yield pure ethyl 1-isopropyl-3-phenyl-1H-pyrazole-5-carboxylate.

Protocol 2: Mild Alkaline Hydrolysis (Avoiding Decarboxylation)

This protocol ensures the labile pyrazole-5-carboxylic acid is preserved without thermal degradation.

• Initialization: Dissolve the purified ethyl 1-isopropyl-3-phenyl-1H-pyrazole-5-carboxylate (5.0 mmol) in THF (20 mL).

• Hydrolysis: In a separate vial, dissolve LiOH⋅H2​O (15.0 mmol, 3 equiv.) in deionized water (10 mL). Add this aqueous solution dropwise to the THF mixture.

• Reaction: Stir vigorously at room temperature (strictly ≤ 25°C) for 4-6 hours. Do not heat. Validate completion via TLC (disappearance of the high-Rf ester spot).

• Solvent Removal: Remove the THF under reduced pressure on a rotary evaporator (water bath ≤ 30°C).

• Precipitation: Cool the remaining aqueous phase in an ice bath (0-5°C). Slowly add 1M HCl dropwise while monitoring with a pH meter. Stop addition exactly at pH 3.5. Causality check: The free carboxylic acid will crash out as a white precipitate. Lowering the pH further risks protonation of the pyrazole nitrogen, which can pull the product back into the aqueous phase or catalyze decarboxylation.

• Filtration: Filter the precipitate via vacuum filtration, wash with ice-cold water (2 × 10 mL), and dry under high vacuum to yield the final 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

References

• Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett.[Link]

• Regioselective Synthesis of Unsymmetrical 3,5-Dialkyl-1-arylpyrazoles. Organic Letters.[Link]

Pyrazolone Acylation Technical Support Center: Troubleshooting &amp; Optimization Guide

Welcome to the Application Scientist Support Center. The acylation of pyrazolones is a critical transformation in the synthesis of pharmaceuticals, agrochemicals, and metal extractants. However, researchers frequently encounter bottlenecks regarding regioselectivity (C- vs. O- vs. N-acylation), functional group tolerance, and catalyst efficiency.

This guide provides field-proven troubleshooting FAQs, self-validating experimental protocols, and mechanistic insights to help you optimize your reaction conditions.

Section 1: Overcoming Regioselectivity Issues in Classical Acylation (The Jensen Protocol)

Q: I am trying to synthesize a 4-acylpyrazolone using an acid chloride, but NMR analysis shows I am exclusively getting the O-acylated ester byproduct. How can I force C4-acylation?

A: Pyrazolones exist in multiple tautomeric forms in solution. Under standard basic conditions (e.g., using triethylamine or pyridine), the highly nucleophilic enol oxygen outcompetes the C4 carbon, leading almost exclusively to O-acylation[1].

To achieve selective C-acylation, you must employ the Jensen protocol , which utilizes Calcium Hydroxide (Ca(OH)₂)[1]. Ca(OH)₂ acts as more than just an acid scavenger; it forms a stable calcium chelate complex with the enolate oxygen. This physical protection blocks the oxygen from reacting, forcing the incoming electrophile (acyl chloride) to attack the C4 position[2]. Furthermore, the calcium hydroxide traps the liberated hydrogen chloride, preventing the decomposition of the complex during the reaction[1].

Workflow of the Jensen protocol for regioselective C4-acylation of pyrazolones.

Self-Validating Protocol: Regioselective C4-Acylation

• Enolization: Dissolve the starting pyrazolone (e.g., 3-methyl-1-phenyl-1H-pyrazol-5-one) in dry dioxane with gentle heating[2].

• Complexation: Add 2.0 equivalents of Ca(OH)₂. Reflux the suspension with continuous stirring[1].

• Validation Checkpoint: Monitor the formation of the calcium complex by TLC. Critical: You must use basic alumina plates. The calcium complex is unstable and will decompose if monitored on standard silica gel[2]. Do not proceed until the free pyrazolone is completely consumed.

• Acylation: Cool the pale yellow heterogeneous mixture to 0 °C. Add the acyl chloride dropwise to control the exothermic heat generation[2].

• Completion: Reflux the mixture. You will observe a distinct color shift from yellow to orange, visually indicating successful C-acylation[2].

Section 2: Transition-Metal Catalyzed Decarboxylative C-H Acylation

Q: Acid chlorides are too unstable for my workflow. Can I directly couple pyrazolones with carboxylic acids (e.g., 3-indoleacetic acids)?

A: Yes, this can be achieved via copper-mediated decarboxylative C-H acylation. In this pathway, the carboxylic acid undergoes decarboxylation to form an intermediate that couples directly to the C4 position of the pyrazolone[3].

The choice of the copper salt is the most critical variable for success. Empirical screening shows that Cu(OAc)₂·H₂O is vastly superior to other copper sources (yielding up to 88%)[3]. The causality behind this lies in the acetate ligands, which are hypothesized to facilitate a concerted metalation-deprotonation (CMD) step essential for activating the C-H bond at the C4 position[4].

Table 1: Optimization of Copper Catalysts for Decarboxylative Acylation[3]

Entry	Oxidant / Catalyst	Solvent	Temperature	Yield (%)
1	Cu(OTf)₂	DMF	90 °C	39
2	CuO	DMF	90 °C	<10
3	CuCl₂	DMF	90 °C	n.d.
4	CuI	DMF	90 °C	28
5	CuBr₂	DMF	90 °C	n.d.
6	Cu(OAc)₂·H₂O	DMF	90 °C	88

(Reaction conditions: Pyrazolone (0.4 mmol), 3-indoleacetic acid (0.3 mmol), Oxidant (2 equiv), DMF (1.5 mL), 12 h under N₂ atmosphere[3]. n.d. = not detected).

Mechanistic pathway of copper-mediated decarboxylative C-H acylation.

Self-Validating Protocol: Cu-Catalyzed Decarboxylative Coupling

• Preparation: In an oven-dried Schlenk tube under an N₂ atmosphere, combine the pyrazolone (0.4 mmol), the carboxylic acid (0.3 mmol), and Cu(OAc)₂·H₂O (2.0 equiv)[3].

• Solvent Addition: Add 1.5 mL of anhydrous DMF[3].

• Reaction: Stir the mixture at 90 °C for 12 hours[3].

• Mechanistic Validation (Optional): To confirm the reaction is proceeding via the desired organometallic pathway rather than a chaotic radical process, run a parallel control reaction spiked with 1.0 equiv of TEMPO or BHT. If the yield remains unchanged, the transformation is successfully proceeding via a non-radical pathway[4].

• Workup: Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography[4].

Section 3: Organocatalytic Direct β-Acylation of Arylidene Pyrazolones

Q: When reacting 4-arylidene pyrazolones with acyl chlorides, I am obtaining Wittig-type annulation products instead of β-acylated compounds. How do I alter this reactivity?

A: The reaction pathway for conjugated pyrazolones is highly dependent on the nucleophilicity and basicity of the catalyst. If you use standard phosphines like PBu₃, the system favors phospha-1,6-addition leading to Wittig-type annulations[5].

To achieve direct β-acylation, you must switch to an organophosphane catalyst like PPh₂Me (10-20 mol %)[5]. PPh₂Me initiates a phospha-Michael (1,4-addition) to generate a phosphorus zwitterion. This intermediate undergoes O-acylation, deprotonation by a base (DIPEA), and a subsequent intramolecular rearrangement to yield the β-acylated adduct exclusively[5].

Self-Validating Protocol: Phospha-Michael/O-Acylation Sequence

• Initiation: Dissolve the 4-arylidene pyrazolone (0.2 mmol) in dry THF (2.0 mL) under an argon atmosphere at 30 °C[5].

• Catalyst Addition: Add 10-20 mol % of PPh₂Me. Note: Ensure strict adherence to the addition sequence to prevent premature side reactions[5].

• Acylation: Add the acyl chloride (1.2 equiv), followed immediately by N,N-diisopropylethylamine (DIPEA) (1.5 equiv)[5].

• Validation Checkpoint: Monitor the reaction by crude NMR analysis using Ph₃CH as an internal standard. The reaction is highly stereospecific; you should observe the exclusive formation of the Z-isomer of the β-acylated product[5].

• Isolation: Purify the resulting mixture via standard column chromatography[5].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper-Mediated Decarboxylative Coupling of 3-Indoleacetic Acids with Pyrazolones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating the Anti-Inflammatory Effects of Pyrazole Derivatives in Animal Models: A Comparative Guide

As drug development shifts toward highly selective therapeutic interventions, the pyrazole scaffold has emerged as a privileged five-membered heterocyclic motif in medicinal chemistry. Traditional non-steroidal anti-inflammatory drugs (NSAIDs) like Indomethacin and Ibuprofen provide robust anti-inflammatory effects but are notoriously plagued by gastrointestinal (GI) toxicity due to their non-selective inhibition of cyclooxygenase (COX) enzymes. In contrast, pyrazole derivatives—most notably Celecoxib and novel synthesized hybrid analogues—offer a targeted approach by selectively inhibiting COX-2.

As an Application Scientist, I approach in vivo validation not merely as a checklist of assays, but as a self-validating system of biological causality. To definitively prove the superiority of a novel pyrazole derivative over traditional alternatives, researchers must construct a validation pipeline that sequentially proves systemic efficacy, target selectivity, and mucosal safety. This guide provides a rigorous, objective comparison of pyrazole derivatives against standard alternatives, supported by field-proven experimental protocols.

Mechanistic Rationale: The Causality of COX Selectivity

To understand the experimental design, we must first map the mechanistic causality. The inflammatory cascade is driven by the conversion of arachidonic acid into prostaglandins. COX-1 is constitutively expressed and synthesizes physiological prostaglandins responsible for maintaining the gastric mucosal barrier. COX-2 is inducible, upregulated by inflammatory stimuli (like lipopolysaccharide or carrageenan), and produces pathological prostaglandins (PGE2) that drive edema and pain.

By designing pyrazole derivatives with bulky hydrophobic groups (e.g., trifluoromethyl or benzyloxyphenyl moieties), these molecules selectively insert into the larger allosteric side pocket of the COX-2 active site, bypassing COX-1 entirely[1].

Figure 1: Mechanistic divergence of pyrazole derivatives vs. traditional NSAIDs in the COX signaling pathway.

Quantitative Performance Comparison

When comparing novel pyrazole hybrids (e.g., pyrazole-pyridazine or sulfonamide-linked pyrazoles) to standard clinical benchmarks, we evaluate three critical metrics: in vitro COX-2 selectivity (IC50), in vivo edema inhibition, and the ulcerogenic index. The data below synthesizes recent pharmacological evaluations[1][2][3].

Compound Class	Representative Drug	COX-2 IC50 (µM)	Paw Edema Inhibition (4h)	Ulcerogenic Index	Primary Advantage / Disadvantage
Traditional NSAID	Indomethacin	~0.60	82.10%	High (3.5 - 4.0)	High efficacy, but severe gastric hyperemia and mucosal damage.
Traditional NSAID	Ibuprofen	~2.10	81.32%	Moderate (2.0)	Broad availability, non-selective GI risk.
Standard Pyrazole	Celecoxib	1.50	79.23%	Zero (0.0)	Excellent safety profile; clinical benchmark for COX-2 selectivity.
Novel Pyrazole Hybrid	Compound 5u / 6f	1.15	80.63%	Zero (0.0)	Superior COX-2 affinity via enhanced hydrogen bonding; zero GI toxicity.

Data Note: Novel pyrazole-pyridazine hybrids demonstrate lower IC50 values than Celecoxib due to optimized binding with His90 and Arg513 in the COX-2 selective pocket[2].

In Vivo Validation Workflows

To generate trustworthy, publishable data, experimental protocols must be designed with internal controls that self-validate the findings. The standard pipeline utilizes the Carrageenan-Induced Paw Edema model for efficacy, immediately followed by gastric excision for safety profiling[4].

Figure 2: Sequential in vivo validation pipeline for evaluating novel anti-inflammatory agents.

Protocol A: Carrageenan-Induced Rat Paw Edema Model

Scientific Rationale: Carrageenan injection induces a biphasic inflammatory response. The early phase (0–1h) is mediated by histamine and serotonin release. The late phase (1–4h) is strictly driven by COX-2 mediated prostaglandin (PGE2) synthesis. Therefore, measuring edema at the 4-hour mark isolates and validates the specific COX-2 inhibitory efficacy of pyrazole derivatives[3].

Step-by-Step Methodology:

• Animal Preparation: Fast adult Wistar rats (150-200g) overnight with free access to water. Causality: Fasting ensures uniform gastric emptying and consistent pharmacokinetic absorption of the oral compounds.

• Dosing: Divide animals into groups (n=6). Administer the vehicle (0.5% carboxymethyl cellulose), reference drugs (Celecoxib/Indomethacin at 10 mg/kg), and test pyrazole derivatives (10-35 mg/kg) via oral gavage (p.o.)[3][4].

• Baseline Measurement: Exactly 1 hour post-dosing, measure the baseline volume ( V0​ ) of the right hind paw using a digital plethysmometer.

• Phlogistic Induction: Inject 50 µL of 1% λ -carrageenan (suspended in 0.9% sterile saline) into the sub-plantar region of the right hind paw. Inject an equal volume of 0.9% saline into the left hind paw to serve as a self-validating internal control.

• Volumetric Tracking: Measure the paw volume ( Vt​ ) at 1, 2, 3, and 4 hours post-injection.

• Data Calculation: Calculate the percentage of edema inhibition using the formula:

  Inhibition(%)=(Vt(control)​−V0(control)​)(Vt(control)​−V0(control)​)−(Vt(treated)​−V0(treated)​)​×100

Protocol B: Gastric Ulcerogenic Liability Assessment

Scientific Rationale: Efficacy data is meaningless for pyrazole derivatives if they exhibit NSAID-like GI toxicity. This protocol proves the in vivo COX-2 selectivity by confirming the preservation of the COX-1 mediated mucosal barrier[1].

Step-by-Step Methodology:

• Hyper-Dosing: Following a 24-hour fasting period, administer the test pyrazole compounds and standard NSAIDs at an acute supratherapeutic dose (e.g., 3x the effective anti-inflammatory dose).

• Incubation & Euthanasia: Allow 6 hours to pass to ensure maximum gastric exposure and metabolic processing. Euthanize the animals via CO2​ asphyxiation.

• Gastric Excision: Surgically excise the stomach. Open the stomach along the greater curvature and rinse gently with cold 0.9% saline to remove gastric contents.

• Macroscopic Scoring: Pin the mucosal surface flat on a corkboard. Using a 10x magnifying lens, score the gastric lesions.

  • Scoring System: 0.0 = Normal mucosa; 0.5 = Redness/Hyperemia; 1.0 = Spot ulcers; 2.0 = Continuous hemorrhagic ulcers.

• Validation: A successful pyrazole derivative must yield an ulcerogenic index of ≤0.5 , whereas Indomethacin will reliably produce an index of ≥3.0 .

Conclusion

The validation of pyrazole derivatives requires a synthesis of structural chemistry and rigorous physiological testing. By leveraging the biphasic nature of the carrageenan paw edema model and coupling it with ulcerogenic profiling, researchers can definitively prove that novel pyrazole hybrids maintain the potent anti-inflammatory efficacy of traditional NSAIDs while completely circumventing their dose-limiting gastrointestinal toxicity.

References

• Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues Source: National Institutes of Health (NIH) / Dove Medical Press URL:[Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential Source: National Institutes of Health (NIH) / RSC Advances URL:[Link]

• Anti-inflammatory, antinociceptive, and vasorelaxant effects of a new pyrazole compound 5-(1-(2-fluorophenyl)-1H-pyrazol-4-yl)-1H-tetrazole Source: Canadian Science Publishing URL:[Link]

Sources

• 1. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. benchchem.com [benchchem.com]

Structure-Activity Relationship (SAR) Studies of 3-Phenyl-1H-Pyrazole Analogs: A Comparative Guide to Novel HDAC Inhibitors

The 3-phenyl-1H-pyrazole scaffold is a highly privileged structure in medicinal chemistry, historically utilized in the development of COX-2 inhibitors, kinase modulators, and antiviral agents[1][2]. Recently, this motif has emerged as a powerful surface recognition cap group in the design of next-generation Histone Deacetylase (HDAC) inhibitors[3][4].

Current FDA-approved pan-HDAC inhibitors, such as Vorinostat (SAHA), often suffer from dose-limiting toxicities and a lack of isoform selectivity due to their simple, linear cap structures[5][6]. By replacing the standard cap with a structurally rigid 3-phenyl-1H-pyrazole-5-carboxamide motif, researchers can precisely tune the molecule's interaction with the outer rim of the HDAC active site[3].

This guide objectively compares the performance of novel 3-phenyl-1H-pyrazole analogs against standard reference drugs, detailing the structure-activity relationship (SAR) logic and providing self-validating experimental protocols for their evaluation.

Mechanistic Overview: The Pharmacophore Model

HDAC inhibitors typically follow a classic three-part pharmacophore: a Zinc Binding Group (ZBG) that chelates the catalytic zinc ion, a hydrophobic linker that traverses the narrow active site channel, and a surface recognition motif (cap) that interacts with the enzyme's outer rim[4][5].

The incorporation of the 3-phenyl-1H-pyrazole ring serves as a bulky, aromatic cap. This modification enhances binding affinity by exploiting unique hydrophobic pockets at the HDAC surface that linear caps like those in Vorinostat cannot reach[3].

Figure 1: Mechanistic signaling pathway of 3-phenyl-1H-pyrazole-based HDAC inhibitors.

SAR Analysis: Optimizing the Pyrazole Scaffold

Systematic SAR studies on thiol-based and hydroxamic acid-based 3-phenyl-1H-pyrazole-5-carboxamides reveal critical structural determinants for HDAC inhibition[3][4]. The causality behind these structural modifications dictates the molecule's spatial orientation within the enzyme pocket.

• Regioselectivity (N-1 vs. N-2 Substitution): Analogs with substituents at the N-1 position of the pyrazole ring exhibit vastly superior inhibitory activity compared to N-2 substituted isomers[3]. Causality: N-1 substitution directs the attached alkyl or aryl chains outward into a solvent-exposed, favorable hydrophobic groove. Conversely, N-2 substitution forces the molecule into a sterically hindered conformation that clashes with the rim of the HDAC channel.

• N-1' Alkyl Chain Terminus: The functional group at the end of the N-1 alkyl chain heavily influences potency. The trend follows: Carboxyl group > Hydroxyl group >> Alkyl group [3]. Causality: Polar, hydrogen-bond-donating/accepting groups (like COOH and OH) form critical stabilizing electrostatic interactions with polar amino acid residues at the edge of the HDAC active site.

• C-4 Methylation: The introduction of a methyl group at the C-4 position of the pyrazole ring severely diminishes HDAC inhibitory activity[3]. Causality: The C-4 methyl group restricts the rotational freedom of the adjacent phenyl ring, preventing the molecule from adopting the optimal coplanar conformation required for deep pocket insertion.

Figure 2: Structure-activity relationship (SAR) logic for optimizing pyrazole-based HDAC inhibitors.

Comparative Performance Data

To objectively assess the efficacy of the 3-phenyl-1H-pyrazole scaffold, we compare the total HDAC inhibitory activity of synthesized analogs against Vorinostat. The data demonstrates that optimized pyrazole analogs (e.g., Compound 15j and 15k) significantly outperform the clinical standard[3][7].

Compound ID	Scaffold Motif	Zinc Binding Group (ZBG)	Key SAR Modification	Total HDAC IC₅₀ (μM)	Fold-Improvement vs. Vorinostat
Vorinostat (SAHA)	Linear Phenyl	Hydroxamic Acid	N/A (Reference)	0.25	1.0x
Analog 15j	3-Phenyl-1H-Pyrazole	Thiol	N-1 substituted; Carboxyl terminus	0.08	~3.1x
Analog 15k	3-Phenyl-1H-Pyrazole	Thiol	N-1 substituted; Optimized chain length	0.008	~31.2x
Analog C-4 Me	3-Phenyl-1H-Pyrazole	Thiol	C-4 Methylation	> 10.00	Inactive
Analog N-2 Sub	3-Phenyl-1H-Pyrazole	Thiol	N-2 substituted	> 5.00	Inactive

Data synthesized from in vitro fluorometric assays utilizing HeLa cell nuclear extracts[3][7].

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the synthesis of the core scaffold and the subsequent biological evaluation.

Protocol A: Synthesis of the 3-Phenyl-1H-Pyrazole-4-Carbaldehyde Intermediate

The Vilsmeier-Haack reaction is intentionally chosen here because it efficiently introduces a formyl group at the C-4 position, providing a versatile electrophilic center for subsequent linker attachment[2][8].

• Preparation: Dissolve 1.0 equivalent of the appropriate acetophenone semicarbazone in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere[2].

• Vilsmeier-Haack Reagent: Cool the reaction vessel to 0°C. Dropwise, add 3.0 equivalents of Phosphorus oxychloride (POCl₃). Causality: The slow addition prevents violent exothermic reactions and controls the formation of the reactive chloroiminium ion.

• Cyclization & Formylation: Heat the mixture to 80°C for 4 hours. The semicarbazone undergoes cyclization to the pyrazole ring, followed immediately by electrophilic aromatic substitution at the C-4 position.

• Quenching: Pour the mixture over crushed ice and neutralize with saturated sodium bicarbonate (NaHCO₃) until pH 7 is reached.

• Validation: Extract with ethyl acetate, dry over MgSO₄, and purify via silica gel chromatography. Confirm the structure via ¹H NMR (look for the distinct aldehyde proton singlet at ~9.8 ppm and the pyrazole C-5 proton at ~8.2 ppm)[8].

Protocol B: In Vitro Fluorometric HDAC Inhibition Assay

A fluorometric assay is prioritized over colorimetric methods due to its superior signal-to-noise ratio, allowing for the precise calculation of nanomolar IC₅₀ values[3].

• Substrate Preparation: Prepare a 50 mM stock of the fluorogenic peptide substrate Boc-Lys(Ac)-AMC (tert-butoxycarbonyl-L-lysine(Nε-acetyl)-7-amino-4-methylcoumarin) in DMSO.

• Enzyme Incubation: In a 96-well black microplate, combine 10 μL of HeLa nuclear extract (source of total class I and II HDACs), 50 μL of assay buffer (25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂), and 10 μL of the test pyrazole analog (serial dilutions from 10 μM to 0.001 μM). Incubate at 37°C for 10 minutes to allow compound binding.

• Reaction Initiation: Add 10 μL of the Boc-Lys(Ac)-AMC substrate to each well. Incubate at 37°C for 30 minutes. Causality: Active HDACs will deacetylate the lysine residue, priming it for cleavage.

• Development: Add 10 μL of developer solution (containing trypsin and Trichostatin A to halt further HDAC activity). Incubate for 15 minutes at room temperature. Causality: Trypsin cleaves the deacetylated substrate, releasing the highly fluorescent AMC fluorophore.

• Quantification: Read the fluorescence utilizing a microplate reader with excitation at 360 nm and emission at 460 nm. Calculate IC₅₀ values using non-linear regression analysis (GraphPad Prism).

References

• Wen, J., et al. (2016). "Novel thiol-based histone deacetylase inhibitors bearing 3-phenyl-1H-pyrazole-5-carboxamide scaffold as surface recognition motif: Design, synthesis and SAR study." Bioorganic & Medicinal Chemistry Letters, 26(2), 375-379.[Link]

• Yang, J. Y., et al. (2019). "Hydroxamic Acid-Based Histone Deacetylase (HDAC) Inhibitors Bearing a Pyrazole Scaffold and a Cinnamoyl Linker." International Journal of Molecular Sciences, 20(4), 945.[Link]

• Bua, S., et al. (2019). "Design, Synthesis, Antiviral Evaluation, and SAR Studies of New 1-(Phenylsulfonyl)-1H-Pyrazol−4-yl-Methylaniline Derivatives." Frontiers in Chemistry, 7, 267.[Link]

• Chen, Y., et al. (2020). "Zinc binding groups for histone deacetylase inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1098-1116.[Link]

• Gouda, M. A., et al. (2024). "Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents." Scientific Reports, 14, 11467.[Link]

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• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Frontiers | Design, Synthesis, Antiviral Evaluation, and SAR Studies of New 1-(Phenylsulfonyl)-1H-Pyrazol−4-yl-Methylaniline Derivatives [frontiersin.org]
• 3. Novel thiol-based histone deacetylase inhibitors bearing 3-phenyl-1H-pyrazole-5-carboxamide scaffold as surface recognition motif: Design, synthesis and SAR study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Zinc binding groups for histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity and Target Validation for 3-Phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid: A Non-Classical Inhibitor of Tumor-Associated Carbonic Anhydrases

Executive Summary

For decades, the drug development landscape for Carbonic Anhydrase (CA) inhibitors has been dominated by classical sulfonamides. While highly potent, these compounds suffer from severe cross-reactivity with widespread cytosolic CA isoforms, leading to dose-limiting toxicities. 3-phenyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (PIPC) —and its broader chemotype of heteroaryl-pyrazole carboxylic acids—represents a paradigm shift. By acting as non-classical inhibitors, these compounds exploit a unique binding mechanism to achieve high selectivity for tumor-associated, hypoxia-induced isoforms (hCA IX and hCA XII)[1].

This guide provides an objective comparison of PIPC’s performance against classical alternatives, detailing the causality behind its selectivity and the self-validating experimental workflows required for rigorous target validation.

The Mechanistic Paradigm Shift: Causality Behind Selectivity

To understand the cross-reactivity profile of any CA inhibitor, one must analyze the architecture of the CA active site. The active site is a deep, conical cleft. At the bottom of this cleft sits a catalytic Zinc ion (Zn²⁺), which is highly conserved across all 15 human CA isoforms. The middle and outer rims of the cone, however, exhibit significant sequence variability between isoforms.

• Classical Inhibitors (e.g., Acetazolamide): These rely on a primary sulfonamide Zinc-Binding Group (ZBG)[2]. The ZBG reaches the bottom of the active site cone and directly coordinates the Zn²⁺ ion, displacing the zinc-bound water molecule essential for catalysis[3]. Because they anchor to the universally conserved bottom of the cleft, classical CAIs exhibit broad cross-reactivity and off-target inhibition of cytosolic hCA I and hCA II[2].

• Non-Classical Inhibitors (PIPC Chemotype): Pyrazole-5-carboxylic acids do not directly coordinate the zinc ion[4]. Instead, the carboxylic acid moiety anchors to the zinc-bound water via hydrogen bonding or resides further out in the active site cleft[3]. By binding higher up in the conical cleft, PIPC interacts extensively with the variable amino acid residues of the outer rim. This indirect interference is the causal mechanism driving its high selectivity for hCA IX and hCA XII over off-target cytosolic variants[1].

Caption: Hypoxia-induced hCA IX/XII expression and the differential inhibition mechanisms of CAIs.

Quantitative Target Validation & Cross-Reactivity Profiling

The table below compares the inhibitory profile of the PIPC chemotype against standard clinical benchmarks. The data clearly illustrates how shifting from a direct zinc-coordinating mechanism to a water-anchoring mechanism drastically reduces off-target binding.

Compound	Mechanism	hCA I Kᵢ (nM)	hCA II Kᵢ (nM)	hCA IX Kᵢ (nM)	hCA XII Kᵢ (nM)	Cross-Reactivity Profile
Acetazolamide (AAZ)	Classical (Zn-Binding)	250	12	25	5.7	High (Pan-inhibitor)
SLC-0111	Selective Sulfonamide	>10,000	960	45	4.5	Moderate (Phase II Clinical)
PIPC (Chemotype)	Non-Classical (Water-Anchoring)	>10,000	>10,000	85	210	Low (Highly Selective)

Note: PIPC values are representative of optimized 1H-pyrazole-5-carboxylic acid derivatives evaluated in[1].

Self-Validating Experimental Workflows

To rigorously validate PIPC as a selective target inhibitor, a multi-tiered assay cascade is required. Each protocol below is designed as a self-validating system to eliminate false positives and experimental artifacts.

Caption: Step-by-step target validation and cross-reactivity profiling workflow for PIPC.

Protocol 1: Stopped-Flow CO₂ Hydration Kinetics

Causality: Carbonic Anhydrase is one of the fastest known enzymes ( kcat​≈106s−1 ). Standard steady-state colorimetric assays cannot capture its kinetics accurately; rapid-mixing stopped-flow spectrophotometry is mandatory.

• Reagent Preparation: Prepare 10 mM HEPES buffer (pH 7.4) containing 20 mM Na₂SO₄ (to maintain constant ionic strength) and 0.2 mM Phenol Red indicator.

• Enzyme-Ligand Incubation: Pre-incubate recombinant hCA isoforms (I, II, IX, or XII) with varying concentrations of PIPC (0.1 nM to 100 μM) for 15 minutes at 20°C to ensure thermodynamic equilibrium.

• Substrate Preparation: Saturate ultra-pure water with CO₂ gas at 20°C to achieve a known concentration of aqueous CO₂ (~15 mM).

• Rapid Mixing: Inject equal volumes of the enzyme-inhibitor complex and the CO₂ substrate into the stopped-flow observation chamber.

• Real-Time Monitoring: Monitor the absorbance change at 557 nm (the isosbestic point of Phenol Red) to track the acidification of the solution.

• Self-Validation: Continuously run a blank reaction (buffer + CO₂ without enzyme). Subtract this uncatalyzed rate from all enzyme-catalyzed runs. Calculate the initial velocity, determine the IC₅₀, and convert to Kᵢ using the Cheng-Prusoff equation.

Protocol 2: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality: While stopped-flow measures enzymatic inhibition, SPR is required to differentiate between transient off-target interactions and stable on-target binding by resolving the association ( Kon​ ) and dissociation ( Koff​ ) rates.

• Chip Functionalization: Activate a CM5 sensor chip using standard EDC/NHS amine coupling. Immobilize recombinant hCA IX or XII onto the active flow cell to a density of ~2000 Resonance Units (RU).

• Self-Validation Setup: Leave an adjacent flow cell activated and deactivated (without enzyme) to serve as an in-line reference cell. This automatically subtracts bulk refractive index changes and non-specific matrix binding in real-time.

• Analyte Injection: Inject PIPC across both flow cells at multiple concentrations (e.g., 0.5x, 1x, 2x, 5x, 10x the estimated Kd​ ) at a flow rate of 30 μL/min to minimize mass transport limitations.

• Dissociation Phase: Switch the flow to running buffer (e.g., PBS-P+ with 5% DMSO) for 600 seconds to monitor the dissociation rate.

• Kinetic Fitting: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract the kinetic parameters.

Protocol 3: X-ray Crystallography for Binding Mode Validation

Causality: To definitively prove the non-classical mechanism of PIPC, structural validation is required to show the exact orientation of the carboxylic acid relative to the catalytic zinc[4].

• Co-crystallization: Grow hCA XII crystals using the hanging-drop vapor diffusion method. Soak the mature crystals in a mother liquor containing 1 mM PIPC and 5% DMSO for 24 hours.

• Data Collection: Cryoprotect the crystals and collect X-ray diffraction data at a synchrotron light source (100 K, wavelength ~1.0 Å).

• Phase Determination: Solve the structure using molecular replacement with a known hCA XII apo-structure as the search model.

• Self-Validation (Omit Maps): Before modeling the PIPC ligand, generate an Fo​−Fc​ simulated annealing omit map. This ensures the electron density observed in the active site is strictly derived from the experimental data and not biased by the computational model, definitively proving that the carboxylic acid anchors to the zinc-bound water rather than coordinating the zinc directly[4].

References

• Cadoni, R., Pala, N., Lomelino, C. L., et al. (2017). "Exploring Heteroaryl-pyrazole Carboxylic Acids as Human Carbonic Anhydrase XII Inhibitors." ACS Medicinal Chemistry Letters, 8(9), 941-946. Available at:[Link]

• Supuran, C. T. (2018). "Cancer Drug Development of Carbonic Anhydrase Inhibitors beyond the Active Site." Molecules, 23(1), 1045. Available at:[Link]

• Langella, E., D'Ambrosio, K., D'Ascenzio, M., et al. (2016). "Non-classical inhibition of carbonic anhydrase." International Journal of Molecular Sciences, 17(7), 1150. Available at:[Link]

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A Comparative Analysis of Pyrazole Derivatives and Celecoxib for Cyclooxygenase-2 (COX-2) Inhibition: A Guide for Researchers

In the landscape of anti-inflammatory drug discovery, the selective inhibition of cyclooxygenase-2 (COX-2) remains a cornerstone of therapeutic strategy. This enzyme's role in the inflammatory cascade and its upregulation in various pathologies, including arthritis and certain cancers, has made it a prime target for drug development.[1] Among the chemical scaffolds explored, pyrazole derivatives have emerged as a particularly fruitful area of research, with the diaryl-substituted pyrazole, celecoxib (Celebrex®), being a prominent clinical success.[2] This guide provides an in-depth, objective comparison of the COX-2 inhibitory activity of various pyrazole derivatives relative to celecoxib, supported by experimental data and detailed methodologies for researchers in the field.

The Scientific Rationale: Targeting COX-2 for Inflammation and Pain

The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are key players in the biosynthesis of prostaglandins from arachidonic acid.[3][4] While COX-1 is constitutively expressed in most tissues and is responsible for homeostatic functions, COX-2 is an inducible enzyme, with its expression significantly increasing during inflammation.[4][5] This differential expression provides a therapeutic window for the selective inhibition of COX-2, which can alleviate pain and inflammation with a potentially reduced risk of the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[5][6]

Celecoxib, a selective COX-2 inhibitor, functions by blocking the synthesis of prostaglandins that mediate pain and inflammation.[7] Its chemical structure, featuring a sulfonamide side chain, allows it to bind to a hydrophilic region near the active site of the COX-2 enzyme.[7] This structural feature is a key determinant of its selectivity.[8] The pyrazole scaffold is a common feature in many potent and selective COX-2 inhibitors, making it a valuable template for the design of novel anti-inflammatory agents.[1][9]

Comparative Analysis of COX-2 Inhibitory Activity

The following table summarizes the in vitro inhibitory activity (IC50) of a selection of pyrazole derivatives against COX-1 and COX-2, with celecoxib included as a reference. The selectivity index (SI), calculated as the ratio of IC50 (COX-1) / IC50 (COX-2), is a critical parameter for evaluating the COX-2 selectivity of a compound. A higher SI value indicates greater selectivity for COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)	Reference
Celecoxib	13.02	0.49	26.57	[10]
Celecoxib	-	0.04	-	[11][12]
Celecoxib	-	0.03556	-	[13][14]
Compound 5u	130.12	1.79	72.73	[10]
Compound 5s	165.04	2.51	65.75	[10]
PYZ28	>50	0.26	>192.3	[13]
PYZ31	-	0.01987	-	[13][14]
PYZ20	-	0.33	-	[13][14]
PYZ21	-	0.08	-	[13]
PYZ3	-	0.011	-	[13][14]
Azido-analogue of Rofecoxib (17)	159.7	0.196	812	[15]
Compound 16a	-	-	134.6	[16]
Compound 18f	-	-	42.13	[16]

Understanding Structure-Activity Relationships (SAR)

The development of potent and selective pyrazole-based COX-2 inhibitors is guided by a deep understanding of their structure-activity relationships. Key structural features that influence inhibitory activity and selectivity include:

• The Pyrazole Core : This five-membered heterocyclic ring serves as the central scaffold for this class of inhibitors.[1][17]

• Diaryl Substitution : The presence of two aryl rings attached to the pyrazole core is a common feature of many selective COX-2 inhibitors.[9]

• The Sulfonamide/Methylsulfonyl Moiety : A key pharmacophore for many selective COX-2 inhibitors is a benzenesulfonamide (as in celecoxib) or a methylsulfonyl group on one of the aryl rings.[15] This group is thought to insert into a secondary pocket of the COX-2 active site, which is absent in COX-1, thereby conferring selectivity.[15]

• Substituents on the Aryl Rings : The nature and position of substituents on the aryl rings can significantly impact both the potency and selectivity of the compounds. For instance, the trifluoromethyl group on the pyrazole ring of celecoxib contributes to its activity.[2]

Experimental Protocols for Assessing COX-2 Inhibition

To ensure the scientific integrity and reproducibility of findings, standardized experimental protocols are essential. Below are detailed methodologies for both in vitro and in vivo evaluation of COX-2 inhibitory activity.

In Vitro COX-1/COX-2 Inhibition Assay (Enzyme Immunoassay)

This protocol outlines a common method for determining the IC50 values of test compounds against COX-1 and COX-2 enzymes.

Principle: This assay measures the peroxidase component of the COX enzyme. The enzyme converts arachidonic acid to prostaglandin G2 (PGG2), which is then reduced to PGH2. The peroxidase activity is measured by monitoring the oxidation of a chromogenic substrate.[18]

Step-by-Step Methodology:

• Reagent Preparation : Prepare all reagents, including assay buffer, heme, COX-1 and COX-2 enzymes, arachidonic acid (substrate), and the test compounds at various concentrations. A reference inhibitor like celecoxib should be included.

• Plate Setup : In a 96-well plate, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme to the designated wells.

• Inhibitor Addition : Add the different concentrations of the test compounds, the reference inhibitor, or a vehicle control (e.g., DMSO) to the wells.

• Pre-incubation : Incubate the plate at room temperature for approximately 10-15 minutes to allow the inhibitors to bind to the enzymes.[18]

• Reaction Initiation : Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Detection : Immediately measure the absorbance at the appropriate wavelength using a microplate reader. Kinetic readings can be taken over a period of 5-10 minutes.[18]

• Data Analysis : Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. The IC50 value is then determined by plotting the percent inhibition against the log of the inhibitor concentration.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This widely used model assesses the in vivo anti-inflammatory efficacy of test compounds.[19]

Principle: The subcutaneous injection of carrageenan into the paw of a rat induces a localized inflammatory response characterized by edema (swelling).[20][21] The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.[22] The inflammatory response is biphasic, with an early phase mediated by histamine and serotonin, and a later phase involving prostaglandin production.[23]

Step-by-Step Methodology:

• Animal Acclimatization : Acclimate the rats to the laboratory conditions for a specified period before the experiment.

• Compound Administration : Administer the test compounds, a reference drug (e.g., celecoxib), or the vehicle control to the rats via the desired route (e.g., oral gavage). The timing of administration should be based on the pharmacokinetic profile of the compounds, typically 30-60 minutes before carrageenan injection.[19][21]

• Induction of Edema : Inject a 1% (w/v) solution of carrageenan in sterile saline into the sub-plantar region of the right hind paw of each rat.[19][23] The contralateral paw can be injected with saline as a control.

• Measurement of Paw Edema : Measure the paw volume or thickness using a plethysmometer or calipers at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.[19][22]

• Data Analysis : Calculate the percentage of inhibition of edema for each treatment group compared to the vehicle control group at each time point.

Visualizing Key Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams created using Graphviz (DOT language) illustrate the prostaglandin biosynthesis pathway and the experimental workflow for the in vitro COX inhibition assay.

Caption: The Prostaglandin Biosynthesis Pathway.

Caption: Workflow for the In Vitro COX Inhibition Assay.

Conclusion

The pyrazole scaffold continues to be a highly valuable template in the design of selective COX-2 inhibitors. The extensive research into pyrazole derivatives has yielded numerous compounds with potent and selective COX-2 inhibitory activity, some even surpassing that of celecoxib. This guide has provided a comparative overview of their activity, insights into their structure-activity relationships, and detailed experimental protocols to aid researchers in their quest for novel anti-inflammatory agents. The continued exploration of this chemical space holds significant promise for the development of next-generation therapeutics with improved efficacy and safety profiles.

References

• Prostaglandins and Inflammation. PMC. [Link]

• Celecoxib (Chapter 56) - The Essence of Analgesia and Analgesics. Cambridge University Press. [Link]

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• What is the mechanism of Celecoxib?. Patsnap Synapse. [Link]

• Celebrex (Celecoxib) Pharmacology. News-Medical.Net. [Link]

• Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review. ResearchGate. [Link]

• Celecoxib. StatPearls - NCBI Bookshelf. [Link]

• Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. [Link]

• Celecoxib Pathway, Pharmacodynamics. ClinPGx. [Link]

• Review of the recent advances of pyrazole derivatives as selective COX-2 inhibitors for treating inflammation. PubMed. [Link]

• Carrageenan-Induced Paw Edema Model. Charles River Laboratories. [Link]

• Carrageenan-Induced Paw Edema Model. Creative Bioarray. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ResearchGate. [Link]

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• Prostaglandin 2 biosynthesis and metabolism Pathway Map. Bio-Rad. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Publications. [Link]

• Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis. ACS Publications. [Link]

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• Synthesis of Prostaglandins (PG) and Thromboxanes (TX). Reactome. [Link]

• New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies. Taylor & Francis Online. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

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Validation of Pyrazole Compounds as Cannabinoid CB1 Receptor Antagonists: A Comprehensive Comparison Guide

Introduction

The cannabinoid type 1 (CB1) receptor is a highly expressed G-protein coupled receptor (GPCR) in the central nervous system, canonically coupling to Gi/o proteins to [1]. Pyrazole-based compounds, prototyped by Rimonabant (SR141716A) and AM251, represent the foundational class of selective CB1 antagonists. While initially classified as simple antagonists, rigorous pharmacological validation revealed them to be potent inverse agonists that actively stabilize the receptor's inactive state[2].

This guide provides an objective comparison of pyrazole derivatives against other structural classes, detailing the self-validating experimental workflows required to characterize their binding affinity, functional efficacy, and off-target profiles.

Structural and Pharmacological Comparison

The prototypic pyrazole antagonist features a central pyrazole core surrounded by a C-3 carboxamide linked to a piperidine ring, a 1-(2,4-dichlorophenyl) group, and a 5-(4-chlorophenyl) group[2]. The distinction between a neutral antagonist and an inverse agonist in this class is structurally precise: the C-3 carboxamide oxygen is critical for forming a of the CB1 receptor[3]. Compounds lacking this oxygen, such as VCHSR, fail to induce inverse agonism and behave strictly as neutral antagonists[3].

Table 1: Pharmacological Profile Comparison of CB1 Antagonists

Compound	Structural Class	CB1 Affinity (Kᵢ, nM)	CB2 Affinity (Kᵢ, nM)	Functional Profile at CB1	Off-Target Activity
Rimonabant (SR141716A)	Biarylpyrazole	~1.8	>1000	Inverse Agonist	[4]
AM251	Biarylpyrazole (Iodo)	~7.5	>2000	Inverse Agonist	[4]
VCHSR	Pyrazole (Lacks C-3 Oxygen)	~12.0	>1000	Neutral Antagonist	Minimal / N/A
Taranabant	Acyclic Amide	~0.13	>1000	Inverse Agonist	Minimal GPR55 activity

Mechanistic Pathway: CB1 Receptor Signaling and Antagonist Intervention

CB1 receptors exhibit complex functional selectivity. Beyond canonical Gi/o coupling, they can recruit β-arrestins (leading to ERK1/2 phosphorylation and receptor internalization)[1] or even couple to Gs under specific conditions[5]. Pyrazole inverse agonists block both the canonical Gi/o pathway and β-arrestin recruitment, fundamentally altering the receptor's conformational landscape[6].

CB1 receptor signaling pathways and pyrazole-mediated inverse agonism mechanisms.

Experimental Validation Workflows

To rigorously validate a pyrazole compound, we employ a multi-tiered, self-validating experimental approach. Do not rely on a single functional readout; cross-validate binding kinetics with pathway-specific functional assays.

Protocol 1: Radioligand Competition Binding Assay

Purpose: Determine binding affinity (Kᵢ) and receptor subtype selectivity. Causality & Self-Validation: GPCRs exist in an equilibrium of active and inactive states. Rimonabant displaces the tritiated antagonist [³H]SR141716A at than it displaces the tritiated agonist [³H]CP55,940[2]. Using both radioligands ensures the measured affinity accounts for the compound's conformational bias toward the inactive state.

Methodology:

• Membrane Preparation: Harvest CHO cells stably expressing human CB1. Homogenize in ice-cold Tris-HCl (pH 7.4) containing 5 mM MgCl₂. Centrifuge at 43,000 x g to isolate the membrane fraction.

• Assay Setup: In 96-well plates, combine 50 µg of membrane protein, 0.5 nM [³H]CP55,940 (or [³H]SR141716A), and test compounds (10⁻¹¹ to 10⁻⁵ M) in buffer. Critical step: Supplement buffer with 0.1% fatty acid-free BSA to prevent highly lipophilic pyrazoles from adhering to plasticware, which artificially inflates Kᵢ values.

• Incubation & Filtration: Incubate at 30°C for 90 minutes to reach equilibrium. Terminate via rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce nonspecific binding).

• Quantification: Wash filters three times with ice-cold buffer, dry, and measure radioactivity via liquid scintillation. Calculate Kᵢ using the Cheng-Prusoff equation.

Protocol 2: cAMP Accumulation Assay (Functional Efficacy)

Purpose: Differentiate neutral antagonism from inverse agonism via the Gi/o pathway. Causality & Self-Validation: Because CB1 is Gi/o-coupled, basal cAMP is inherently low. To measure modulation, the system must be artificially stimulated with Forskolin (a direct adenylyl cyclase activator). Crucially, a is mandatory; PTX ADP-ribosylates Gi/o proteins, uncoupling them from the receptor[6]. If the pyrazole alters cAMP post-PTX treatment, the response is an off-target artifact (e.g., direct Gs or GPR55 activation) rather than CB1-mediated Gi/o modulation[5].

Methodology:

• Cell Seeding: Seed CB1-expressing HEK293 cells in 384-well plates. For the validation cohort, pre-treat cells with 100 ng/mL PTX for 16 hours[6].

• Compound Treatment: Wash cells with HBSS containing 500 µM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

• Stimulation: Co-administer 1 µM Forskolin with the test pyrazole compound. To test for antagonism, include an EC₈₀ concentration of the agonist CP55,940.

• Detection: Incubate for 30 minutes at 37°C. Lyse cells and quantify cAMP using a Homogeneous Time-Resolved Fluorescence (HTRF) biosensor.

• Interpretation: Inverse agonists will increase cAMP levels above the Forskolin-only baseline. Neutral antagonists will not alter the baseline but will block the CP55,940-induced decrease[3].

Protocol 3: β-Arrestin-2 Recruitment Assay (Biased Signaling)

Purpose: Evaluate functional selectivity and rule out partial agonism in the arrestin pathway. Causality & Self-Validation: Chronic cannabinoid exposure drives tolerance via[7]. Validating antagonists in this specific pathway ensures they do not inadvertently act as biased agonists, which could trigger unwanted receptor downregulation.

Methodology:

• System Setup: Utilize a PathHunter enzyme fragment complementation (EFC) assay with cells co-expressing CB1 fused to a ProLink peptide and β-arrestin-2 fused to an Enzyme Acceptor[7].

• Treatment: Incubate cells with the pyrazole compound in the presence and absence of CP55,940 for 90 minutes at 37°C.

• Readout: Add the chemiluminescent substrate. True antagonists will competitively inhibit CP55,940-induced luminescence without elevating the basal signal[7].

Logical workflow for the experimental validation of CB1 receptor antagonists.

References

• Nithipatikom, K., et al. "3-Substituted Pyrazole Analogs of the Cannabinoid Type 1 (CB1) Receptor Antagonist Rimonabant". Journal of Pharmacology and Experimental Therapeutics.[Link]

• Lan, R., et al. "Structure Activity of CB1 Cannabinoid Receptor Antagonists". Journal of Basic and Clinical Pharmacy.[Link]

• McMahon, L. R., et al. "Differences in the relative potency of SR 141716A and AM 251 as antagonists of various in vivo effects of cannabinoid agonists in C57BL/6J mice". Pharmacology Biochemistry and Behavior.[Link]

• Lipina, C., et al. "The cannabinoid ligands SR141716A and AM251 enhance human and mouse islet function via GPR55-independent signalling". PeerJ.[Link]

• Zhang, Y., et al. "Biarylpyrazole Inverse Agonists at the Cannabinoid CB1 Receptor: Importance of the C-3 Carboxamide Oxygen/Lysine3.28(192) Interaction". Journal of Medicinal Chemistry.[Link]

• Cawston, E. E. "Functional Selectivity at the Cannabinoid Receptor". University of Nottingham Repository. [Link]

• Finlay, D. B., et al. "Gαs signalling of the CB1 receptor and the influence of receptor number". British Journal of Pharmacology.[Link]

• Khajehali, E., et al. "Allosteric Modulators: A Side Door". Journal of Medicinal Chemistry.[Link]

• Ibsen, M. S., et al. "CB1 Cannabinoid Receptor Signaling and Biased Signaling". Molecules / MDPI.[Link]

• Ahn, K. H., et al. "Assessing Allosteric Modulation of CB1 at the Receptor and Cellular Levels". Methods in Enzymology.[Link]

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